Cas no 57559-44-1 (1-bromocycloocta-1,5-diene)

1-Bromocycloocta-1,5-diene is a brominated cyclic diene compound with a molecular formula of C₈H₁₁Br. It features a reactive bromine substituent on an eight-membered ring system containing two conjugated double bonds, making it a versatile intermediate in organic synthesis. The compound's structure allows for selective functionalization, particularly in cycloaddition reactions and transition-metal-catalyzed cross-coupling processes. Its strained ring system and diene functionality enable applications in the preparation of complex cyclic frameworks and fine chemicals. The bromine moiety facilitates further derivatization, enhancing its utility in pharmaceuticals, agrochemicals, and materials science. Proper handling under inert conditions is recommended due to its sensitivity to light and moisture.

1-bromocycloocta-1,5-diene structure

Product Name:1-bromocycloocta-1,5-diene

CAS No:57559-44-1

MF:C₈H₁₁Br

MW:187.076941728592

CID:2833004

PubChem ID:14316968

Update Time:2025-10-13

1-bromocycloocta-1,5-diene Chemical and Physical Properties

Names and Identifiers

- 1-bromocycloocta-1,5-diene
- 1-Bromo-1,5-cyclooctadiene;1,5-Cyclooctadiene,1-bromo;1-Brom-1,5-cyclooctadien;
- Inchi： 1S/C8H11Br/c9-8-6-4-2-1-3-5-7-8/h1-2,7H,3-6H2
- InChI Key： JOINPZWCMNJNSJ-UHFFFAOYSA-N
- SMILES： BrC1=CCCC=CCC1

Computed Properties

Exact Mass: 186.00400

Experimental Properties

PSA: 0.00000
LogP: 3.39540

1-bromocycloocta-1,5-diene Pricemore >>

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